Ethyl 4-cyclopropyl-3-oxobutanoate
Overview
Description
Ethyl 4-cyclopropyl-3-oxobutanoate is a chemical compound with the molecular formula C9H14O3 . It has an average mass of 170.206 Da and a monoisotopic mass of 170.094299 Da . It is also known by other names such as 4-Cyclopropyl-3-oxobutanoate d’éthyle in French and Ethyl-4-cyclopropyl-3-oxobutanoat in German .
Molecular Structure Analysis
The molecular structure of Ethyl 4-cyclopropyl-3-oxobutanoate consists of 9 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . It has several freely rotating bonds and no aromatic heavy atoms . The compound’s structure also includes a cyclopropyl group attached to a 3-oxobutanoate moiety .
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 4-cyclopropyl-3-oxobutanoate are not available, it’s important to note that the compound, like other esters, could potentially undergo hydrolysis, transesterification, and other common reactions of esters .
Physical And Chemical Properties Analysis
Ethyl 4-cyclopropyl-3-oxobutanoate has a density of 1.1±0.1 g/cm3, a boiling point of 232.0±13.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.5 mmHg at 25°C . It has an enthalpy of vaporization of 46.9±3.0 kJ/mol and a flash point of 94.3±19.9 °C . The compound has a molar refractivity of 43.5±0.3 cm3 . It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds .
Scientific Research Applications
Application 1: Biotransformation in Biochemistry
- Summary of the Application: The compound is used in the biotransformation process to produce Ethyl (S)-4-chloro-3-hydroxybutanoate [(S)-CHBE] by Recombinant E. coli CCZU-T15 Whole Cells in [ChCl] [Gly]–Water Media .
- Methods of Application: The biocatalytic activity of Escherichia coli CCZU-T15 whole cells was increased by using choline chloride/glycerol ([ChCl] [Gly]) as a biocompatible solvent for the effective biotransformation of ethyl 4-chloro-3-oxobutanoate (COBE) into ethyl (S)-4-chloro-3-hydroxybutanoate [(S)-CHBE] .
- Results or Outcomes: The biosynthesis of (S)-CHBE (>99 % e.e.) was improved by adding Tween-80 (7.5 mM) into the reaction media. The yields of 100 and 93.0 % were achieved from 2000 and 3000 mM COBE respectively by whole cells of recombinant E. coli CCZU-T15 .
Application 2: Asymmetric Reduction in Biotechnology
- Summary of the Application: The compound is used in the bio-reductive production of (S)-CHBE with excellent stereoselectivity (>99.5 % ee) by the carbonyl reductase ChKRED20 from Chryseobacterium sp. CA49 .
- Methods of Application: The thermostability of ChKRED20 was increased to allow a higher reaction temperature. The mutant MC135 displayed 63 % increase of activity compared to the wild type at its temperature optima of 65 °C .
- Results or Outcomes: At a substrate/catalyst ratio of 100 (w/w), the mutant catalyzed the complete conversion of 300 g/l substrate within 1 h to yield enantiopure (S)-CHBE with an isolated yield of 95 %, corresponding to a space-time yield of 1824 mM/h .
Safety And Hazards
The safety information for Ethyl 4-cyclopropyl-3-oxobutanoate indicates that it has a signal word of "Warning" . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
ethyl 4-cyclopropyl-3-oxobutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-2-12-9(11)6-8(10)5-7-3-4-7/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIAYBTYUFUUVDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CC1CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610747 | |
Record name | Ethyl 4-cyclopropyl-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-cyclopropyl-3-oxobutanoate | |
CAS RN |
630399-84-7 | |
Record name | Ethyl 4-cyclopropyl-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 4-cyclopropyl-3-oxobutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.